Cas no 409108-82-3 (Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-)
409108-82-3 structure
Product Name:Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-
CAS No:409108-82-3
MF:C7H10N4O4
MW:214.17870092392
CID:326274
PubChem ID:45093351
Update Time:2025-04-19
Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy-
- Acetamide, N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy- (9CI)
- 409108-82-3
- ACETAMIDE,N-(6-AMINO-1,2,3,4-TETRAHYDRO-1-METHYL-2,4-DIOXO-PYRIMIDIN-5-YL)-2-HYDROXY-
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- Inchi: 1S/C7H10N4O4/c1-11-5(8)4(9-3(13)2-12)6(14)10-7(11)15/h12H,2,8H2,1H3,(H,9,13)(H,10,14,15)
- InChI Key: PBWZCCFHZPAODI-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N(C)C(N1)=O)NC(CO)=O
Computed Properties
- Exact Mass: 214.07020481g/mol
- Monoisotopic Mass: 214.07020481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 125Ų
Acetamide,N-(6-amino-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-5-pyrimidinyl)-2-hydroxy- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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